Cas no 1215353-79-9 (1-(2,6-Dimethoxyphenoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride)

• Product Name: 1-(2,6-Dimethoxyphenoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride
• CAS No: 1215353-79-9
• MF: C₁₇H₃₀Cl₂N₂O₄
• MW: 397.337103366852
• CID: 5771934
• PubChem ID: 16806864
• Update Time: 2025-06-14

1-(2,6-Dimethoxyphenoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• VU0494037-1
• AKOS026678643
• SR-01000446307-1
• F0840-0232
• 1215353-79-9
• 1-(2,6-dimethoxyphenoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride
• SR-01000446307
• 1-Piperazineethanol, α-[(2,6-dimethoxyphenoxy)methyl]-4-ethyl-, hydrochloride (1:2)
• 1-(2,6-Dimethoxyphenoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride

• Inchi： 1S/C17H28N2O4.2ClH/c1-4-18-8-10-19(11-9-18)12-14(20)13-23-17-15(21-2)6-5-7-16(17)22-3;;/h5-7,14,20H,4,8-13H2,1-3H3;2*1H
• InChI Key： NXQQAPIRQCQOFU-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(COC1C(=CC=CC=1OC)OC)CN1CCN(CC)CC1

Computed Properties

• Exact Mass: 396.1582628g/mol
• Monoisotopic Mass: 396.1582628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 312
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4Ų

Additional information on 1-(2,6-Dimethoxyphenoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride

Research Brief on 1-(2,6-Dimethoxyphenoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride (CAS: 1215353-79-9)

1-(2,6-Dimethoxyphenoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride (CAS: 1215353-79-9) is a chemically synthesized compound that has garnered significant attention in recent pharmacological and medicinal chemistry research. This compound, characterized by its unique structural features, including a dimethoxyphenoxy group and an ethylpiperazine moiety, has been investigated for its potential therapeutic applications. Recent studies have focused on its pharmacokinetic properties, mechanism of action, and possible indications in various disease models.

The primary interest in this compound stems from its structural similarity to known bioactive molecules that interact with central nervous system (CNS) receptors. Preliminary research suggests that it may exhibit affinity for adrenergic and serotonin receptors, making it a candidate for further exploration in neuropharmacology. The dihydrochloride salt form enhances its solubility and bioavailability, which are critical factors for in vivo studies and potential clinical applications.

Recent publications have highlighted the synthesis and optimization of 1-(2,6-Dimethoxyphenoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride, with a focus on improving yield and purity. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize the compound and ensure its structural integrity. These efforts are essential for establishing a reliable supply of the compound for preclinical and clinical studies.

In vitro studies have demonstrated promising results regarding the compound's biological activity. For instance, it has shown moderate inhibitory effects on specific enzyme systems involved in neurotransmitter regulation. These findings suggest potential applications in treating neurological disorders, such as depression or anxiety, although further validation is required. Additionally, the compound's safety profile has been evaluated in cell-based assays, revealing low cytotoxicity at therapeutic concentrations.

Animal studies have provided preliminary evidence of the compound's efficacy in vivo. Rodent models have been used to assess its pharmacokinetics, including absorption, distribution, metabolism, and excretion (ADME). The results indicate favorable bioavailability and a half-life conducive to once-daily dosing. Behavioral assays have also been conducted to evaluate its effects on CNS function, with some studies reporting anxiolytic-like activity at specific doses.

Despite these encouraging findings, several challenges remain. The precise molecular targets of 1-(2,6-Dimethoxyphenoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride need to be elucidated to fully understand its mechanism of action. Furthermore, comprehensive toxicology studies are required to assess its long-term safety and potential side effects. Researchers are also exploring structural modifications to enhance its selectivity and potency while minimizing off-target effects.

In conclusion, 1-(2,6-Dimethoxyphenoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride represents a promising candidate for further development in the field of neuropharmacology. Its unique chemical structure and preliminary biological activity warrant continued investigation. Future research should focus on target identification, optimization of its pharmacological properties, and rigorous preclinical testing to determine its therapeutic potential. The compound's progress will be closely monitored by the scientific community, as it may offer new avenues for treating CNS-related disorders.